Cas no 1643776-03-7 (4-(Nitroazanidyl)-1-[2-oxo-2-(4-phenylphenyl)-ethyl-1H-1,2,4-triazol-4-ium)

• Product name: 4-(Nitroazanidyl)-1-[2-oxo-2-(4-phenylphenyl)-ethyl-1H-1,2,4-triazol-4-ium
• CAS No: 1643776-03-7
• CID: 4610454

4-(Nitroazanidyl)-1-[2-oxo-2-(4-phenylphenyl)-ethyl-1H-1,2,4-triazol-4-ium Chemical and Physical Properties

Names and Identifiers

• 4-(Nitroazanidyl)-1-[2-oxo-2-(4-phenylphenyl)-ethyl-1H-1,2,4-triazol-4-ium

Additional information on 4-(Nitroazanidyl)-1-[2-oxo-2-(4-phenylphenyl)-ethyl-1H-1,2,4-triazol-4-ium

Professional Introduction to Compound with CAS No. 1643776-03-7 and Product Name: 4-(Nitroazanidyl)-1-[2-oxo-2-(4-phenylphenyl)-ethyl-1H-1,2,4-triazol-4-ium]

The compound with the CAS number 1643776-03-7 and the product name 4-(Nitroazanidyl)-1-[2-oxo-2-(4-phenylphenyl)-ethyl-1H-1,2,4-triazol-4-ium] represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in therapeutic interventions. The molecular architecture of this compound incorporates a nitroazanidyl moiety, which is a critical pharmacophore that contributes to its distinctive chemical and biological properties.

Recent studies have highlighted the importance of 1,2,4-triazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The presence of the 1H-1,2,4-triazol-4-ium core in this compound not only enhances its stability but also imparts unique reactivity that can be exploited for drug design. The nitroazanidyl group, in particular, has been shown to exhibit potent interactions with biological targets, making it a valuable component in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The nitroazanidyl moiety can serve as a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

The 4-(Nitroazanidyl)-1-[2-oxo-2-(4-phenylphenyl)-ethyl-1H-1,2,4-triazol-4-ium structure also exhibits interesting physicochemical properties that make it suitable for various pharmaceutical formulations. Its solubility profile, for instance, can be fine-tuned by modifying the substituents attached to the triazole ring. This characteristic is crucial for developing formulations that ensure adequate bioavailability and therapeutic efficacy.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets simultaneously. The nitroazanidyl group in this compound has been investigated for its potential to interact with both enzymatic and non-enzymatic targets, suggesting broad therapeutic applications. Preliminary studies have shown promising results in the context of anti-inflammatory and anticancer therapies, where the compound demonstrates significant inhibitory activity against relevant biological markers.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of the molecule. Techniques such as transition metal-catalyzed coupling reactions and palladium-mediated transformations have played a crucial role in achieving the desired molecular structure efficiently.

In addition to its synthetic significance, this compound has also been explored for its potential in material science applications. The unique electronic properties of the nitroazanidyl group make it an attractive candidate for developing novel organic semiconductors and light-emitting materials. These applications are particularly relevant in the context of next-generation electronic devices where performance and efficiency are paramount.

The pharmacological profile of 4-(Nitroazanidyl)-1-[2-oxo-2-(4-phenylphenyl)-ethyl-1H-1,2,4-triazol-4-ium continues to be an area of active investigation. Researchers are employing cutting-edge techniques such as high-throughput screening and computational modeling to elucidate its mechanism of action. These studies aim to provide insights into how the compound interacts with biological systems at a molecular level, which is essential for optimizing its therapeutic potential.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are necessary to translate laboratory discoveries into viable therapeutic solutions that address unmet medical needs. The integration of knowledge from various scientific disciplines ensures a holistic approach to drug discovery and development.

Looking ahead, the future prospects for 1643776-03-7 and its derivatives appear promising. Continued research efforts are expected to yield new insights into its biological activities and potential clinical applications. As our understanding of molecular interactions evolves, so too will our ability to harness this compound's potential for therapeutic benefit.

In conclusion, 4-(Nitroazanidyl)-1-[2-oxo-2-(4-phenylphenyl)-ethyl-1H-1,2,4-triazol-4-ium represents a significant contribution to the field of medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. With ongoing research efforts aimed at elucidating its pharmacological properties and exploring new applications, this compound is poised to play a crucial role in advancing therapeutic interventions across multiple disease areas.